Cas no 2408975-32-4 ((6-Methyl-4,4-dioxo-2,3-dihydro-1,4-oxathiin-5-yl)methanamine;hydrochloride)
(6-Methyl-4,4-dioxo-2,3-dihydro-1,4-oxathiin-5-yl)methanamine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2408975-32-4
- EN300-7542001
- (6-Methyl-4,4-dioxo-2,3-dihydro-1,4-oxathiin-5-yl)methanamine;hydrochloride
- 5-(aminomethyl)-6-methyl-2,3-dihydro-1,4lambda6-oxathiine-4,4-dione hydrochloride
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- Inchi: 1S/C6H11NO3S.ClH/c1-5-6(4-7)11(8,9)3-2-10-5;/h2-4,7H2,1H3;1H
- InChI Key: AGVQXHOCIZKXFH-UHFFFAOYSA-N
- SMILES: Cl.S1(C(CN)=C(C)OCC1)(=O)=O
Computed Properties
- Exact Mass: 213.0226421g/mol
- Monoisotopic Mass: 213.0226421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 273
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8Ų
(6-Methyl-4,4-dioxo-2,3-dihydro-1,4-oxathiin-5-yl)methanamine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7542001-0.05g |
5-(aminomethyl)-6-methyl-2,3-dihydro-1,4lambda6-oxathiine-4,4-dione hydrochloride |
2408975-32-4 | 95.0% | 0.05g |
$268.0 | 2025-02-24 | |
| Enamine | EN300-7542001-0.1g |
5-(aminomethyl)-6-methyl-2,3-dihydro-1,4lambda6-oxathiine-4,4-dione hydrochloride |
2408975-32-4 | 95.0% | 0.1g |
$400.0 | 2025-02-24 | |
| Enamine | EN300-7542001-0.25g |
5-(aminomethyl)-6-methyl-2,3-dihydro-1,4lambda6-oxathiine-4,4-dione hydrochloride |
2408975-32-4 | 95.0% | 0.25g |
$572.0 | 2025-02-24 | |
| Enamine | EN300-7542001-0.5g |
5-(aminomethyl)-6-methyl-2,3-dihydro-1,4lambda6-oxathiine-4,4-dione hydrochloride |
2408975-32-4 | 95.0% | 0.5g |
$902.0 | 2025-02-24 | |
| Enamine | EN300-7542001-1.0g |
5-(aminomethyl)-6-methyl-2,3-dihydro-1,4lambda6-oxathiine-4,4-dione hydrochloride |
2408975-32-4 | 95.0% | 1.0g |
$1157.0 | 2025-02-24 | |
| Enamine | EN300-7542001-2.5g |
5-(aminomethyl)-6-methyl-2,3-dihydro-1,4lambda6-oxathiine-4,4-dione hydrochloride |
2408975-32-4 | 95.0% | 2.5g |
$2268.0 | 2025-02-24 | |
| Enamine | EN300-7542001-5.0g |
5-(aminomethyl)-6-methyl-2,3-dihydro-1,4lambda6-oxathiine-4,4-dione hydrochloride |
2408975-32-4 | 95.0% | 5.0g |
$3355.0 | 2025-02-24 | |
| Enamine | EN300-7542001-10.0g |
5-(aminomethyl)-6-methyl-2,3-dihydro-1,4lambda6-oxathiine-4,4-dione hydrochloride |
2408975-32-4 | 95.0% | 10.0g |
$4974.0 | 2025-02-24 | |
| 1PlusChem | 1P0287MH-50mg |
5-(aminomethyl)-6-methyl-2,3-dihydro-1,4lambda6-oxathiine-4,4-dione hydrochloride |
2408975-32-4 | 95% | 50mg |
$382.00 | 2024-05-22 | |
| 1PlusChem | 1P0287MH-100mg |
5-(aminomethyl)-6-methyl-2,3-dihydro-1,4lambda6-oxathiine-4,4-dione hydrochloride |
2408975-32-4 | 95% | 100mg |
$557.00 | 2024-05-22 |
(6-Methyl-4,4-dioxo-2,3-dihydro-1,4-oxathiin-5-yl)methanamine;hydrochloride Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on (6-Methyl-4,4-dioxo-2,3-dihydro-1,4-oxathiin-5-yl)methanamine;hydrochloride
Introduction to (6-Methyl-4,4-dioxo-2,3-dihydro-1,4-oxathiin-5-yl)methanamine;hydrochloride and Its Applications in Modern Chemical Biology
The compound with the CAS number 2408975-32-4 is a fascinating molecule known as (6-Methyl-4,4-dioxo-2,3-dihydro-1,4-oxathiin-5-yl)methanamine;hydrochloride. This compound has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The oxathiin core and the amine functional group present in its structure make it a promising candidate for further research and development in various therapeutic areas.
In recent years, there has been a surge in interest regarding heterocyclic compounds that exhibit bioactivity. Among these, oxathiin derivatives have shown remarkable potential as scaffolds for drug discovery. The structural motif of (6-Methyl-4,4-dioxo-2,3-dihydro-1,4-oxathiin-5-yl)methanamine;hydrochloride incorporates a 1,4-oxathiin ring system, which is known for its ability to interact with biological targets in a variety of ways. This ring system can serve as a hinge-binding moiety, allowing the compound to modulate the activity of enzymes and receptors.
One of the most compelling aspects of this compound is its ability to act as a modulator of key biological pathways. Current research suggests that it may have inhibitory effects on certain enzymes that are implicated in inflammatory responses and cancer progression. The hydrochloride salt form of the compound enhances its solubility and bioavailability, making it more suitable for in vitro and in vivo studies. This has opened up new avenues for exploring its therapeutic potential.
The synthesis of (6-Methyl-4,4-dioxo-2,3-dihydro-1,4-oxathiin-5-yl)methanamine;hydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the oxathiin ring system followed by functionalization at the 5-position with an amine group. Recent advancements in synthetic methodologies have enabled chemists to streamline these processes, making it more feasible to produce larger quantities of the compound for research purposes.
From a biological perspective, the amine group in (6-Methyl-4,4-dioxo-2,3-dihydro-1,4-oxathiin-5-yl)methanamine;hydrochloride plays a crucial role in determining its interaction with biological targets. This group can form hydrogen bonds with various amino acid residues in proteins, thereby influencing the compound's binding affinity and selectivity. Researchers are leveraging this property to design molecules that can selectively target specific enzymes or receptors without affecting others.
In vitro studies have demonstrated that (6-Methyl-4,4-dioxo-2,3-dihydro-1,4-oxathiin-5-yl)methanamine;hydrochloride exhibits promising activity against several disease-related targets. For instance, it has shown inhibitory effects on enzymes such as COX-2 and LOX, which are known to play roles in inflammation and cancer. Additionally, preliminary data suggest that it may also interact with other targets involved in metabolic disorders and neurodegenerative diseases. These findings have prompted further investigation into its potential as a lead compound for drug development.
The hydrochloride salt form of the compound not only improves its solubility but also enhances its stability during storage and transportation. This is particularly important for pharmaceutical applications where maintaining the integrity of active ingredients is crucial. The stability profile of (6-Methyl-4,4-dioxo-2,3-dihydro-1,4-oxtain;5 -yl)methanamine;hydrochloride makes it an attractive candidate for formulation into various dosage forms such as tablets and injectables.
As research continues to uncover new biological activities of heterocyclic compounds like (6-Methyl; 44 -dioxo -23 -dihydro -14 - oxat h i i n - 55 - yl) m e than am ine; hydroch lor ide, it is likely that new therapeutic applications will emerge. The ability to modulate key biological pathways makes this compound a valuable tool for understanding disease mechanisms and developing novel treatments. Furthermore,its unique structural features provide a rich scaffold for medicinal chemists to explore further modifications aimed at improving potency,selectivity,and pharmacokinetic properties.
In conclusion,(6-Methyl ; 44 -dioxo -23 -dihydro ;14 - oxat h i i n ;55 - yl) m e than am ine ; hydroch lor ide (CAS no: 240897532) represents an exciting advancement in chemical biology with significant potential for therapeutic applications。 Its unique structural features,combined with promising preclinical data,make it a compelling candidate for further research and development。 As our understanding of biological systems continues to grow,compounds like this one will play an increasingly important role in shaping the future of medicine。
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